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Compound of Interest

3-(2-Ethoxyphenoxy)propan-1-
Compound Name:

amine
CAS No.: 116735-66-1
Cat. No.: B049530

Get Quote

\ J

This technical guide provides a comprehensive overview of 3-(2-Ethoxyphenoxy)propan-1-
amine, a compound of interest for researchers, scientists, and professionals in drug
development. Due to the limited availability of a specific CAS number for this molecule in public
databases, this guide will also draw upon data from structurally related compounds to provide a
thorough technical profile.

Chemical Identity and CAS Number Clarification

A definitive CAS (Chemical Abstracts Service) number for 3-(2-Ethoxyphenoxy)propan-1-
amine is not readily found in major chemical databases. This suggests that the compound may
be a novel research chemical or an intermediate that has not been assigned a unique identifier.
However, several structurally similar compounds are well-documented:
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Structural Difference from

Compound Name CAS Number
Target Compound
3-(3-Ethoxyphenoxy)propan-1- Ethoxy group is at the meta-
( P y)prop 1247168-03-1 y group
amine position of the phenyl ring.[1]
3-(2-Ethoxyphenoxy)propane- A diol functional group instead
( _ yp y)prop 63834-83-3 _ _9 p
1,2-diol of a primary amine.[2][3][4]
3-Ethoxypropan-1-amine 6291-85-6 Lacks the phenoxy group.[5]
] ) A related morpholine
Viloxazine 46817-91-8

derivative.[6]

For the purpose of this guide, we will focus on the synthesis, predicted properties, and potential
applications of the target molecule, 3-(2-Ethoxyphenoxy)propan-1-amine, using data from

these related compounds as a scientific basis.

Synthesis and Mechanistic Insights

The synthesis of 3-(2-Ethoxyphenoxy)propan-1-amine can be logically approached through
several established organic chemistry routes. A plausible and efficient method involves a two-

step process starting from 2-ethoxyphenol.

Proposed Synthesis Pathway

Step 1: Williamson Ether Synthesis

3—Ch|0r0—1—0prr0panamme Step 2: Reduction (if starting from nitrile)

3-Bromopropionitrile . . .
Base (e.g., NaH, K2CO3) Intermediate Reducing Agent (e.g;, LIAIH4, H2/Raney Ni) (?)—(Z—Ethoxyphenoxy)propan—l-amine)
Solvent (e.g., DMF, Acetone)

2-Ethoxyphenol
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Caption: Proposed two-step synthesis of 3-(2-Ethoxyphenoxy)propan-1-amine.

Experimental Protocol: A Hypothetical Approach

Step 1: Synthesis of 3-(2-Ethoxyphenoxy)propionitrile (Intermediate)

To a solution of 2-ethoxyphenol (1 equivalent) in a suitable aprotic polar solvent such as
dimethylformamide (DMF), add a base like potassium carbonate (1.5 equivalents).

Stir the mixture at room temperature for 30 minutes to facilitate the formation of the
phenoxide.

Add 3-bromopropionitrile (1.1 equivalents) dropwise to the reaction mixture.

Heat the reaction to 60-80 °C and monitor the progress by Thin Layer Chromatography
(TLC).

Upon completion, cool the reaction to room temperature, and quench with water.
Extract the product with a suitable organic solvent (e.g., ethyl acetate).

Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate
under reduced pressure to obtain the crude nitrile intermediate.

Step 2: Reduction to 3-(2-Ethoxyphenoxy)propan-1-amine

Prepare a suspension of a reducing agent like lithium aluminum hydride (LiAIH4) (2
equivalents) in anhydrous tetrahydrofuran (THF) under an inert atmosphere (e.g., nitrogen or
argon).

Cool the suspension to 0 °C in an ice bath.

Slowly add a solution of the 3-(2-ethoxyphenoxy)propionitrile intermediate (1 equivalent) in
anhydrous THF to the LiAIH4 suspension.

After the addition is complete, allow the reaction to warm to room temperature and stir for
several hours.
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» Monitor the reaction by TLC until the starting material is consumed.

o Carefully quench the reaction by the sequential addition of water, 15% aqueous sodium
hydroxide, and then more water (Fieser workup).

o Filter the resulting aluminum salts and wash the filter cake with THF.

o Combine the filtrate and washes, and concentrate under reduced pressure to yield the crude
3-(2-ethoxyphenoxy)propan-1-amine.

Purify the crude product by column chromatography or distillation under reduced pressure.

Physicochemical Properties (Predicted)

The exact physicochemical properties of 3-(2-Ethoxyphenoxy)propan-1-amine are not
available. However, we can predict these properties based on its structure and data from
analogous compounds.
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Property Predicted Value Basis for Prediction
Based on the chemical
Molecular Formula C11H17NO2
structure.
] Calculated from the molecular
Molecular Weight 195.26 g/mol
formula.[1]
o Inferred from similar
Colorless to pale yellow liquid )
Appearance _ _ phenoxypropanamine
or low-melting solid. o
derivatives.
Extrapolated from the boiling
points of related compounds.
N ) > 200 °C at atmospheric For instance, 3-[2-(2-
Boiling Point
pressure. Methoxyethoxy)ethoxy]propan-
1-amine has a boiling point in
the range of 228-240 °C.[7]
The presence of the amine
Sparingly soluble in water, and ether groups would
- soluble in organic solvents like  provide some water solubility,
Solubility ] o
ethanol, methanol, and while the aromatic ring and
dichloromethane. alkyl chain would confer
solubility in organic solvents.
Typical pKa range for a
primary amine. The basicity of
the amine is a key feature for
pKa ~9.5-105 its potential applications in

drug development, influencing
its salt formation and

pharmacokinetic profile.

Analytical Characterization

A multi-technique approach is essential for the unambiguous characterization of 3-(2-

Ethoxyphenoxy)propan-1-amine.
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Workflow for Analytical Characterization

[Synthesized Produca
A
NMR Spectroscopy (1H, 13C) Mass Spectrometry (GC-MS, LC-MS) FT-IR Spectroscopy
- Structural Elucidation - Molecular Weight Confirmation - Functional Group Identification

HPLC Analysis
- Purity Assessment
Y
[Confirmed Structure and Purit})

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [An In-depth Technical Guide to 3-(2-
Ethoxyphenoxy)propan-1-amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b049530/docs#an-in-depth-technical-guide-to-3-2-
ethoxyphenoxy-propan-1-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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